Cas no 2228701-38-8 (methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-4-carboxylate)
methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-4-carboxylate
- 2228701-38-8
- methyl 5-[2-(1-aminocyclopropyl)propan-2-yl]-1-methyl-1H-pyrazole-4-carboxylate
- EN300-1739172
-
- Inchi: 1S/C12H19N3O2/c1-11(2,12(13)5-6-12)9-8(10(16)17-4)7-14-15(9)3/h7H,5-6,13H2,1-4H3
- InChI Key: GSGAHZLAEFWLQT-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=NN(C)C=1C(C)(C)C1(CC1)N)=O
Computed Properties
- Exact Mass: 237.147726857g/mol
- Monoisotopic Mass: 237.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 70.1Ų
methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1739172-0.05g |
methyl 5-[2-(1-aminocyclopropyl)propan-2-yl]-1-methyl-1H-pyrazole-4-carboxylate |
2228701-38-8 | 0.05g |
$1851.0 | 2023-09-20 | ||
| Enamine | EN300-1739172-0.1g |
methyl 5-[2-(1-aminocyclopropyl)propan-2-yl]-1-methyl-1H-pyrazole-4-carboxylate |
2228701-38-8 | 0.1g |
$1939.0 | 2023-09-20 | ||
| Enamine | EN300-1739172-0.25g |
methyl 5-[2-(1-aminocyclopropyl)propan-2-yl]-1-methyl-1H-pyrazole-4-carboxylate |
2228701-38-8 | 0.25g |
$2027.0 | 2023-09-20 | ||
| Enamine | EN300-1739172-0.5g |
methyl 5-[2-(1-aminocyclopropyl)propan-2-yl]-1-methyl-1H-pyrazole-4-carboxylate |
2228701-38-8 | 0.5g |
$2115.0 | 2023-09-20 | ||
| Enamine | EN300-1739172-1.0g |
methyl 5-[2-(1-aminocyclopropyl)propan-2-yl]-1-methyl-1H-pyrazole-4-carboxylate |
2228701-38-8 | 1g |
$2203.0 | 2023-06-03 | ||
| Enamine | EN300-1739172-2.5g |
methyl 5-[2-(1-aminocyclopropyl)propan-2-yl]-1-methyl-1H-pyrazole-4-carboxylate |
2228701-38-8 | 2.5g |
$4319.0 | 2023-09-20 | ||
| Enamine | EN300-1739172-5.0g |
methyl 5-[2-(1-aminocyclopropyl)propan-2-yl]-1-methyl-1H-pyrazole-4-carboxylate |
2228701-38-8 | 5g |
$6390.0 | 2023-06-03 | ||
| Enamine | EN300-1739172-10.0g |
methyl 5-[2-(1-aminocyclopropyl)propan-2-yl]-1-methyl-1H-pyrazole-4-carboxylate |
2228701-38-8 | 10g |
$9474.0 | 2023-06-03 | ||
| Enamine | EN300-1739172-1g |
methyl 5-[2-(1-aminocyclopropyl)propan-2-yl]-1-methyl-1H-pyrazole-4-carboxylate |
2228701-38-8 | 1g |
$2203.0 | 2023-09-20 | ||
| Enamine | EN300-1739172-5g |
methyl 5-[2-(1-aminocyclopropyl)propan-2-yl]-1-methyl-1H-pyrazole-4-carboxylate |
2228701-38-8 | 5g |
$6390.0 | 2023-09-20 |
methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-4-carboxylate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-4-carboxylate
Methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228701-38-8): A Comprehensive Overview
Methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-4-carboxylate, identified by its CAS number 2228701-38-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The unique substitution pattern of this molecule, featuring an amine-substituted cyclopropyl group and a methyl ester functionality, positions it as a promising candidate for further exploration in medicinal chemistry.
The< strong>pyrazole core of Methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-4-carboxylate contributes to its potential biological activity by providing a scaffold that can interact with various biological targets. Pyrazoles have been extensively studied for their pharmacological properties, including antiviral, anti-inflammatory, and anticancer effects. The presence of the< strong>1-amino cyclopropyl moiety further enhances the compound's structural complexity and may contribute to its binding affinity and selectivity towards specific enzymes or receptors.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The< strong>methyl ester group at the 4-position of the pyrazole ring in Methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-4-carboxylate not only serves as a functional handle for further chemical modifications but also influences the compound's solubility and metabolic stability. These characteristics are crucial for optimizing drug-like properties, such as bioavailability and pharmacokinetic behavior.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. The< strong>cyclopropylamine substituent in Methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-4-carboxylate has been identified as a key feature that may contribute to its binding affinity. This substituent can form hydrogen bonds and other non-covalent interactions with polar residues in protein active sites, potentially leading to potent and selective pharmacological activity.
The synthesis of Methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-4-carboxylate involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. The< strong>esterification process is particularly critical, as it introduces the carboxylate ester functionality that is essential for the compound's biological activity. Modern synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to improve the efficiency and scalability of the synthesis.
In vitro studies have begun to explore the potential pharmacological effects of Methyl 5-2-(1-amino-cyclopropyl)propan -2 - yl - 1 -methyl - 1 H - pyrazole -4 - carbox ylate . Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, preliminary data suggest that this compound may exhibit< strong>anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its interaction with< strong>cancer-related targets has been investigated, revealing potential therapeutic applications in oncology.
The< strong>solubility profile of Methyl 5 - 2 - ( 1 - amino cyc lo prop yl ) pro pan - 2 - yl - 1 - methyl - 1 H - py ra zole -4-carbox ylate is another important consideration for its development as a drug candidate. Poor solubility can limit bioavailability and therapeutic efficacy. Researchers have explored various strategies to enhance solubility, including salt formation and prodrug design. These approaches aim to improve the pharmacokinetic properties of the compound while maintaining its biological activity.
The< strong/metabolic stability of Methyl 5 - 2 -( 1 amino cyc lo prop yl ) pro pan - 2 yl - 1 methyl - 1 H py ra zole -4 carbox ylate is also a critical factor in drug development. Metabolic degradation can reduce the half-life of a drug and diminish its therapeutic effect. Computational studies have been used to predict metabolic pathways and identify potential sites of degradation. This information can guide the design of more stable analogs with improved pharmacokinetic profiles.
The future prospects for Methyl 5 – ( l amino cyc lo prop yl ) pro pan – 2 – yl – l methyl – l H – py ra zole –4– carbox ylate are promising , with ongoing research focused on optimizing its chemical structure and exploring new therapeutic applications . Collaborative efforts between synthetic chemists , medicinal chemists , and biologists are essential for translating laboratory findings into clinical applications . By leveraging advances in synthetic chemistry , computational biology , and drug discovery technologies , this compound has the potential to contribute significantly to therapeutic innovation . p >
2228701-38-8 (methyl 5-2-(1-aminocyclopropyl)propan-2-yl-1-methyl-1H-pyrazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)